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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der
Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf haufig gestellte Fragen zur
Reinigung von rohem Calciumphosphid (CasP2). Angesichts der hohen Reaktivitat und
Toxizitat des Materials ist die Einhaltung strenger Sicherheitsprotokolle von gréf3ter Bedeutung.

Haufig Gestellte Fragen (FAQS)

F1: Welche sind die haufigsten Verunreinigungen in rohem Calciumphosphid?

Technisches Calciumphosphid enthalt haufig Verunreinigungen wie Calciumphosphit
(Cas(P0O3)2) und Calciumphosphat (Cas(POa4)2).[1][2][3] Bei unsachgemal3er Handhabung oder
Lagerung kann es auch zu einer Oberflachenoxidation kommen, die zur Bildung von
Calciumoxid (CaO) fuhrt. Eine weitere mogliche Verunreinigung ist Calciumcarbid (CaCz),
insbesondere wenn es in der Nahe hergestellt wird.[1][2]

F2: Warum ist eine inerte Atmosphare bei der Handhabung von Calciumphosphid so wichtig?

Calciumphosphid reagiert heftig mit Wasser und Feuchtigkeit aus der Luft unter Bildung von
hochgiftigem und hochentziindlichem Phosphingas (PHs).[1][4] Diese Reaktion stellt eine
ernsthafte Sicherheitsgefahr dar. Daher missen alle Manipulationen mit Calciumphosphid
unter einer trockenen, inerten Atmosphére (z. B. Argon oder Stickstoff) in einer Handschuhbox
oder mit Schlenk-Techniken durchgefuhrt werden.

F3: Welche Reinigungsmethode ist fur rohes Calciumphosphid am effektivsten?
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Aufgrund des hohen Schmelzpunktes von Calciumphosphid (~1600 °C) und der Tatsache,
dass die gangigen Verunreinigungen (Phosphate, Oxide) eine geringere Flichtigkeit
aufweisen, ist die Vakuumsublimation die am besten geeignete Methode zur Reinigung.[4][5]
Bei diesem Verfahren wird das rohe Material unter hohem Vakuum erhitzt, wodurch das reinere
Calciumphosphid direkt vom festen in den gasférmigen Zustand Ubergeht und an einer
gekuhlten Oberflache wieder als reiner Feststoff abgeschieden wird.

F4: Kann ich Calciumphosphid durch Umkristallisation reinigen?

Nein, eine Umkristallisation ist nicht praktikabel. Calciumphosphid ist in gangigen
organischen Lésungsmitteln unléslich und reagiert mit protischen Losungsmitteln wie Wasser
oder Alkoholen.[4]

Leitfaden zur Fehlerbehebung
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Problem

Mogliche Ursache(n)

Lésungsvorschlage

Geringe Ausbeute an

sublimiertem Produkt

Sublimationstemperatur zu
niedrig; Vakuum nicht
ausreichend; Zu kurze

Sublimationsdauer.

Erhdhen Sie schrittweise die
Temperatur des Heizmantels;
Uberpriifen Sie das
Vakuumsystem auf Lecks und
stellen Sie sicher, dass die
Vakuumpumpe ihre volle
Leistung erbringt; Verlangern
Sie die Dauer des

Sublimationsprozesses.

Das sublimierte Produkt ist

immer noch verunreinigt

Sublimationstemperatur zu
hoch, was zum Mitrei3en von
Verunreinigungen mit héherem
Dampfdruck fuhrt;
Unzureichende
Temperaturdifferenz zwischen
der heien und der kalten

Zone.

Reduzieren Sie die
Sublimationstemperatur, um
die Selektivitat zu erhdhen;
Stellen Sie eine effiziente
Kihlung des Kuhlfingers

sicher.

Produkt zersetzt sich wahrend

des Erhitzens

Vorhandensein von reaktiven
Verunreinigungen; Leck im
Vakuumsystem, das zum
Eintritt von Luft/Feuchtigkeit
fuhrt.

Stellen Sie sicher, dass das
Ausgangsmaterial so trocken
wie moglich ist; Uberpriifen
und reparieren Sie alle Lecks
im Vakuumsystem, bevor Sie

mit dem Erhitzen beginnen.

Pl6tzlicher Druckanstieg

wahrend des Prozesses

Ausgasen von fliichtigen
Verunreinigungen oder
Zersetzungsprodukten (z.B.
PHs durch Reaktion mit
Restfeuchtigkeit).

VORSICHT: Dies kann auf
eine gefahrliche Reaktion
hindeuten. Brechen Sie die
Heizung sofort ab und lassen
Sie das System unter Vakuum
abkihlen. Entliften Sie das
System vorsichtig mit einem

inerten Gas in einen Abzug.

Experimentelle Protokolle
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Schlussel-Experiment: Reinigung von Calciumphosphid
durch Vakuumsublimation

Dieses Protokoll beschreibt die Reinigung von rohem Calciumphosphid im Labormal3stab.

Alle Schritte mussen unter striktem Ausschluss von Luft und Feuchtigkeit durchgefiihrt werden.

Materialien und Geréte:

Rohes Calciumphosphid

Sublimationsapparatur (hitzebestéandiges Glas oder Quarz) mit Kuhlfinger
Hochvakuumpumpe (Oldiffusionspumpe oder Turbomolekularpumpe)
Vakuummessgerat (z.B. Pirani- oder Penning-Messgerat)

Heizmantel mit Temperaturregler

Kryofalle (gefullt mit flissigem Stickstoff)

Handschuhbox oder Schlenk-Linie mit inerter Gasversorgung (Argon oder Stickstoff)

Methodik:

Vorbereitung der Apparatur: Trocknen Sie alle Teile der Sublimationsapparatur grindlich im
Ofen (bei >120 °C) und bauen Sie sie im heil3en Zustand unter Vakuum zusammen. Lassen
Sie sie unter Vakuum abkuhlen.

Befiillen der Apparatur: Uberfiihren Sie die Apparatur in eine Handschuhbox. Wagen Sie
eine geeignete Menge (z.B. 5-10 g) rohes Calciumphosphid in den unteren Teil der
Sublimationsapparatur ein.

Zusammenbau und Evakuierung: Setzen Sie den Kuhlfinger ein und verschlieen Sie die
Apparatur. Schlie3en Sie die Apparatur an eine Schlenk-Linie an und evakuieren Sie sie
vorsichtig. Schalten Sie die Hochvakuumpumpe ein, um ein Vakuum von < 10~3 mbar zu
erreichen. Platzieren Sie eine mit flissigem Stickstoff geflillte Kryofalle zwischen der
Apparatur und der Pumpe, um die Pumpe vor fliichtigen Substanzen zu schitzen.
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e Sublimationsprozess: Beginnen Sie mit der Kiihlung des Kuhlfingers (Wasser- oder
Kahimittelkreislauf). Heizen Sie den unteren Teil der Apparatur langsam mit einem
Heizmantel auf. Die genaue Temperatur hdngt vom Dampfdruck von CasP2 ab, aber ein
Startbereich von 600-800 °C unter Hochvakuum ist ein plausibler Ausgangspunkt.
Beobachten Sie die Abscheidung des Produkts am Kuhlfinger.

e Abschluss und Produktentnahme: Wenn die Sublimation abgeschlossen ist (keine weitere
Abscheidung am Kuhlfinger zu beobachten ist), schalten Sie die Heizung aus und lassen Sie
die Apparatur langsam auf Raumtemperatur abkihlen. Brechen Sie das Vakuum, indem Sie
die Apparatur vorsichtig mit inertem Gas beliiften. Uberfiihren Sie die Apparatur schnell in
eine Handschuhbox. Kratzen Sie das gereinigte, kristalline Calciumphosphid vorsichtig
vom Kuhlfinger ab und Utberflihren Sie es in ein geeignetes, trockenes Lagergefali.

Quantitative Daten

Da spezifische quantitative Daten fir die Reinigung von Calciumphosphid in der
zuganglichen Literatur rar sind, wird die folgende Tabelle als Beispiel fur die Charakterisierung
des Materials vor und nach der Reinigung dargestellt.

Gereinigtes
Rohes . .
Parameter . . Calciumphosphid Analysemethode
Calciumphosphid . .
(nach Sublimation)

Elementaranalyse

Reinheit (geschatzt) 85-90 % >99 % )
(ICP-OES fir Ca, P)

Dunkelrote bis i )
Farbe Rotbraunes Pulver ] Visuelle Inspektion
schwarze Kristalle

Gehalt an ) ) ) Rontgenpulverdiffrakt
. Nachweisbar Nicht nachweisbar _
Oxid/Phosphat ometrie (XRD)
Partikelgrof3e Feines Pulver Nadelartige Kristalle Mikroskopie
Diagramme
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Vorbereitung (Inerte Atmosphére)

Apparatur trocknen

:

Rohes CasP2 einwagen

Sublimatkinsprozess

Evakuieren (< 10-3 mbar)

:

Kahlfinger kihlen

l

Substanz erhitzen
(z.B. 600-800°C)

;

Abscheidung am Kuhlfinger

Produktgewinnung ilnerte Atmosphére)

System abkiihlen

:

Mit Inertgas bellften

'

Gereinigtes CasP2 entnehmen

Click to download full resolution via product page

Bildunterschrift: Experimenteller Arbeitsablauf fir die Vakuumsublimation von CasP-2.
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Rohes CasP-2

Enthalt Verunreinigungen
(CaO, Cas(P0Oa)2, etc.)

Vakuumsublimation anwenden

Bleibt zurtick ublimiert und kondensiert

| Nichtfliichtiger Riickstand |
' (Verunreinigungen) |

Reines, kristallines CaszP2

Click to download full resolution via product page

Bildunterschrift: Logisches Diagramm des Trennprinzips der Sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technisches Support-Center: Reinigung von Rohem
Calciumphosphid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058215#methoden-zur-reinigung-von-rohem-
calciumphosphid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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